Cas no 87823-42-5 (9H-Fluorene, 9-ethyl-1-methyl-)

9H-Fluorene, 9-ethyl-1-methyl- structure
87823-42-5 structure
Product Name:9H-Fluorene, 9-ethyl-1-methyl-
CAS No:87823-42-5
MF:C16H16
MW:208.298244476318
CID:651958
PubChem ID:15584367
Update Time:2025-04-19

9H-Fluorene, 9-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 9-ethyl-1-methyl-
    • 9-ethyl-1-methyl-9H-fluorene
    • 87823-42-5
    • 1-Methyl-9-ethyl-fluorene
    • GCDXAZLUZVUJJM-UHFFFAOYSA-N
    • DTXSID50574983
    • Inchi: 1S/C16H16/c1-3-12-13-8-4-5-9-14(13)15-10-6-7-11(2)16(12)15/h4-10,12H,3H2,1-2H3
    • InChI Key: GCDXAZLUZVUJJM-UHFFFAOYSA-N
    • SMILES: C1(CC)C2C=CC=CC=2C2C=CC=C(C)C1=2

Computed Properties

  • Exact Mass: 208.125200510g/mol
  • Monoisotopic Mass: 208.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų
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